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Compound of Interest

Compound Name: 1,1,1-Trichlorotrifluoroacetone

Cat. No.: B1294472 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 1,1,1-
Trichlorotrifluoroacetone (CAS 758-42-9). Adherence to these protocols is critical to ensure

personnel safety and maintain the integrity of the compound for research and development

purposes.

Chemical and Physical Properties
1,1,1-Trichlorotrifluoroacetone is a halogenated acetone with the chemical formula

C₃Cl₃F₃O.[1][2][3] It is recognized for its use in pharmaceutical, agricultural, and life science

industries.[1]
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Property Value Source

CAS Number 758-42-9 [1][3][4][5][6]

Molecular Formula C₃Cl₃F₃O [1][2][3]

Molecular Weight 215.39 g/mol [1][2][3]

Boiling Point 86-90°C [1]

Purity 97% [1]

Appearance Not specified, assumed liquid

Synonyms
trichlorotrifluoroacetone, 1,1,1-

Trichloro-3,3,3-trifluoroacetone
[3][4]

Hazard Identification and Safety Precautions
1,1,1-Trichlorotrifluoroacetone is a hazardous substance that is toxic if swallowed or in

contact with skin, and causes severe skin burns and eye damage.[4]

Hazard Statements:

H301: Toxic if swallowed.[4]

H311: Toxic in contact with skin.[4]

H314: Causes severe skin burns and eye damage.[4]

Precautionary Statements:

P260: Do not breathe dust/fume/gas/mist/vapours/spray.[4]

P264: Wash hands and exposed skin thoroughly after handling.[4]

P270: Do not eat, drink or smoke when using this product.[4]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

P301+P316: IF SWALLOWED: Get emergency medical help immediately.[4]
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P302+P352: IF ON SKIN: Wash with plenty of water.[4]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[4]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4]

P405: Store locked up.[4]

P501: Dispose of contents/container to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations.[4]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure.
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Protection Type Required PPE
Specifications and
Guidelines

Eye and Face Protection

Safety glasses with side-

shields, chemical goggles, or a

face shield.

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166. For splash

potential, goggles and a face

shield are recommended.

Skin Protection

Chemical-resistant gloves

(e.g., PVC), overalls, and a

PVC apron.

Wear appropriate protective

gloves and clothing to prevent

skin exposure. Contaminated

gloves must be replaced

immediately. For large-scale

use, wear tight-weave, non-

static clothing and non-

sparking safety footwear.[7]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

A respirator is required if

exposure limits are exceeded

or if irritation occurs. For

emergencies, a positive-

pressure, self-contained

breathing apparatus (SCBA)

should be used. Work should

be conducted in a chemical

fume hood.

Handling and Storage Procedures
4.1. Handling

Always handle 1,1,1-Trichlorotrifluoroacetone in a well-ventilated area, preferably within a

chemical fume hood.[4]

Avoid all personal contact, including inhalation.[8]

Wear appropriate protective clothing to prevent skin exposure.[8]
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Use non-sparking tools and take precautionary measures against static discharges.[9][10]

Do not eat, drink, or smoke in the work area.[7]

Wash hands and any exposed skin thoroughly after handling.[7]

Contaminated clothing should be removed immediately and washed before reuse.[7]

4.2. Storage

Store in a cool, dry, and well-ventilated place.[1][4]

Keep the container tightly closed.[4]

Store locked up.[4]

Store away from incompatible materials such as strong bases, alkali metals, finely powdered

metals, and oxidizing agents.[9]

For flammable liquids, store in an approved flame-proof area with no smoking, naked lights,

or ignition sources.[8]

Experimental Protocol: General Procedure for
Handling
This protocol outlines a general workflow for handling 1,1,1-Trichlorotrifluoroacetone in a

laboratory setting. This should be adapted based on the specific experimental requirements.

5.1. Preparation

Ensure the work area, a certified chemical fume hood, is clean and uncluttered.

Verify that a safety shower and eyewash station are accessible and operational.

Assemble all necessary equipment and reagents.

Don the required PPE as specified in Section 3.
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5.2. Aliquoting and Dispensing

Before opening, allow the container to equilibrate to room temperature.

Slowly open the container to vent any potential pressure buildup.

Use a calibrated pipette or syringe to transfer the desired amount of the chemical.

Dispense the liquid into the reaction vessel carefully, avoiding splashes.

Tightly reseal the main container immediately after use.

5.3. Post-Handling

Decontaminate all equipment that came into contact with the chemical.

Properly dispose of all waste materials, including contaminated consumables, according to

institutional and regulatory guidelines.

Remove PPE in the correct order to avoid cross-contamination and dispose of it

appropriately.

Wash hands and forearms thoroughly with soap and water.

Accidental Release and First Aid Measures
6.1. Accidental Release

Minor Spills: Remove all ignition sources.[8] Absorb the spill with an inert, non-combustible

material (e.g., sand, vermiculite).[7] Collect the material in a sealed container for disposal.

Major Spills: Evacuate personnel to a safe area, upwind of the spill.[7] Alert emergency

responders.[8] Prevent the spill from entering drains or waterways.[7]

6.2. First Aid

Inhalation: Remove the victim to fresh air immediately.[7] If breathing is difficult, administer

oxygen. Seek immediate medical attention.
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Skin Contact: Immediately take off all contaminated clothing.[7] Flush the skin with plenty of

water for at least 15 minutes. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids occasionally.[8] Remove contact lenses if present and easy to do.[4] Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting.[4] Rinse mouth with water.[4] Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[4]

Workflow and Logical Relationships
The following diagram illustrates the logical workflow for the safe handling and storage of 1,1,1-
Trichlorotrifluoroacetone.
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Caption: Safe handling and storage workflow for 1,1,1-Trichlorotrifluoroacetone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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